![molecular formula C23H23NO2 B296664 N-(biphenyl-2-yl)-2-(2,3,5-trimethylphenoxy)acetamide](/img/structure/B296664.png)
N-(biphenyl-2-yl)-2-(2,3,5-trimethylphenoxy)acetamide
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Overview
Description
N-(biphenyl-2-yl)-2-(2,3,5-trimethylphenoxy)acetamide, also known as BTAA, is a chemical compound with potential applications in scientific research. BTAA is a derivative of acetanilide and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-(biphenyl-2-yl)-2-(2,3,5-trimethylphenoxy)acetamide is not fully understood. However, it has been suggested that this compound inhibits the activity of histone deacetylases, which leads to the activation of tumor suppressor genes and the inhibition of oncogenes. This compound has also been shown to induce apoptosis in cancer cells through the activation of caspases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of histone deacetylases, which can lead to changes in gene expression. This compound has also been shown to induce apoptosis in cancer cells, which can lead to the inhibition of tumor growth. Furthermore, this compound has been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(biphenyl-2-yl)-2-(2,3,5-trimethylphenoxy)acetamide in lab experiments is its potential as a cancer therapeutic. It has been shown to inhibit the growth of various cancer cell lines and induce apoptosis in cancer cells. Furthermore, this compound has been shown to have anti-inflammatory effects, which can be useful in the study of inflammatory diseases. However, one limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of N-(biphenyl-2-yl)-2-(2,3,5-trimethylphenoxy)acetamide. One direction is the development of more efficient synthesis methods with higher yields. Another direction is the investigation of the mechanism of action of this compound, particularly its effects on histone deacetylases. Furthermore, the potential of this compound as a cancer therapeutic should be further investigated, including its efficacy in animal models and its potential side effects. Finally, the anti-inflammatory effects of this compound should be studied in the context of inflammatory diseases.
Synthesis Methods
N-(biphenyl-2-yl)-2-(2,3,5-trimethylphenoxy)acetamide can be synthesized using various methods, including the reaction of 2-bromoacetophenone with 2,3,5-trimethylphenol in the presence of a base, followed by reaction with an amine. Another method involves the reaction of 2-acetylphenol with 2,3,5-trimethylphenol in the presence of a base, followed by reaction with an acid chloride. The yield of this compound using these methods ranges from 50-80%.
Scientific Research Applications
N-(biphenyl-2-yl)-2-(2,3,5-trimethylphenoxy)acetamide has potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to induce apoptosis in cancer cells. Furthermore, this compound has been shown to inhibit the activity of histone deacetylases, which play a role in cancer progression.
Properties
Molecular Formula |
C23H23NO2 |
---|---|
Molecular Weight |
345.4 g/mol |
IUPAC Name |
N-(2-phenylphenyl)-2-(2,3,5-trimethylphenoxy)acetamide |
InChI |
InChI=1S/C23H23NO2/c1-16-13-17(2)18(3)22(14-16)26-15-23(25)24-21-12-8-7-11-20(21)19-9-5-4-6-10-19/h4-14H,15H2,1-3H3,(H,24,25) |
InChI Key |
KMIINCZHYDULHL-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C(=C1)OCC(=O)NC2=CC=CC=C2C3=CC=CC=C3)C)C |
Canonical SMILES |
CC1=CC(=C(C(=C1)OCC(=O)NC2=CC=CC=C2C3=CC=CC=C3)C)C |
Origin of Product |
United States |
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